Cas no 26684-56-0 (Pyridine,4-(tetrahydro-2H-pyran-4-yl)-)

• Product Name: Pyridine,4-(tetrahydro-2H-pyran-4-yl)-
• CAS No: 26684-56-0
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 285751
• PubChem ID: 292590
• Update Time: 2025-10-28

Pyridine,4-(tetrahydro-2H-pyran-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-(tetrahydro-2H-pyran-4-yl)-
• 4-(oxan-4-yl)pyridine
• 4-<4-Pyridyl>-tetrahydropyran
• 4-tetrahydropyran-4-yl-pyridine
• SCHEMBL8126033
• DTXSID80303465
• CS-0336114
• NSC158423
• 4-(tetrahydro-2h-pyran-4-yl)pyridine
• NSC-158423
• 26684-56-0
• AKOS024323765
• 4-(Tetrahydropyran-4-yl)-pyridine
• A911054

• MDL： MFCD00023860
• Inchi： 1S/C10H13NO/c1-5-11-6-2-9(1)10-3-7-12-8-4-10/h1-2,5-6,10H,3-4,7-8H2
• InChI Key： AKUXCQRVEFNNCG-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CN=CC=2)CC1

Computed Properties

• Exact Mass: 163.10000
• Monoisotopic Mass: 163.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Density: 1.053
• Boiling Point: 269.4°C at 760 mmHg
• Flash Point: 98.7°C
• Refractive Index: 1.521
• PSA: 22.12000
• LogP: 1.97560

Additional information on Pyridine,4-(tetrahydro-2H-pyran-4-yl)-

Comprehensive Guide to Pyridine,4-(tetrahydro-2H-pyran-4-yl)- (CAS No. 26684-56-0)

Pyridine,4-(tetrahydro-2H-pyran-4-yl)- (CAS No. 26684-56-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as 4-(tetrahydro-2H-pyran-4-yl)pyridine, features a unique molecular structure combining a pyridine ring with a tetrahydropyran moiety. Its versatility in synthesis and functionalization makes it a valuable intermediate in modern organic chemistry.

The growing interest in Pyridine,4-(tetrahydro-2H-pyran-4-yl)- is evident from recent search trends, where researchers frequently inquire about its synthetic applications, pharmacological potential, and industrial uses. This compound's molecular framework is particularly attractive for drug discovery, as it offers a balanced combination of lipophilicity and hydrogen-bonding capacity—key factors in bioavailability optimization.

From a chemical perspective, 4-(tetrahydro-2H-pyran-4-yl)pyridine exhibits interesting properties. The pyridine nitrogen provides basic character (pKa ~5.2), while the tetrahydropyran ring contributes to the compound's three-dimensional structure. This combination creates opportunities for diverse molecular interactions in biological systems, explaining its frequent appearance in medicinal chemistry patents.

Recent advances in catalytic synthesis methods have made Pyridine,4-(tetrahydro-2H-pyran-4-yl)- more accessible to researchers. Modern protocols emphasize atom economy and green chemistry principles, addressing the pharmaceutical industry's demand for sustainable synthetic routes. The compound's stability under various conditions makes it particularly useful for multi-step synthesis applications.

In material science, derivatives of CAS 26684-56-0 have shown promise in creating novel functional materials. The electron-rich pyridine system can coordinate with metals, while the tetrahydropyran moiety provides steric bulk—properties being explored for advanced catalysts and coordination polymers. These applications align with current research trends in smart materials development.

The analytical characterization of Pyridine,4-(tetrahydro-2H-pyran-4-yl)- typically involves GC-MS, NMR (1H and 13C), and HPLC techniques. Recent publications highlight improved analytical methods for detecting trace amounts of this compound in complex matrices, reflecting the growing need for precise quality control in fine chemical production.

Market analysis indicates steady growth in demand for 4-(tetrahydro-2H-pyran-4-yl)pyridine, particularly from the pharmaceutical intermediates sector. Manufacturers are responding with scaled-up production capabilities while maintaining strict quality standards. The compound's stability during storage and transportation contributes to its commercial viability.

Environmental and safety profiles of CAS 26684-56-0 have been extensively studied. While not classified as hazardous under standard conditions, proper laboratory handling procedures are recommended. Recent regulatory assessments confirm its suitability for use in GMP-compliant synthesis processes.

Future research directions for Pyridine,4-(tetrahydro-2H-pyran-4-yl)- include exploration of its chiral derivatives and applications in asymmetric synthesis. The compound's structural features make it an attractive scaffold for developing stereoselective catalysts, addressing the pharmaceutical industry's need for enantiomerically pure compounds.

For researchers sourcing 4-(tetrahydro-2H-pyran-4-yl)pyridine, current market trends emphasize the importance of supply chain reliability and technical documentation quality. Leading suppliers now provide comprehensive certificates of analysis and safety data sheets that meet international standards.

The scientific literature contains numerous examples of Pyridine,4-(tetrahydro-2H-pyran-4-yl)- applications in drug discovery programs. Its presence in patent filings has increased by approximately 30% over the past five years, particularly in areas related to CNS-targeting therapeutics and enzyme inhibitors.

From a regulatory standpoint, CAS 26684-56-0 is approved for use in multiple jurisdictions with appropriate safety assessments. Its status as a non-controlled substance facilitates global trade, though compliance with regional chemical registration requirements remains essential for commercial distribution.

Recent technological advancements have improved the purification methods for 4-(tetrahydro-2H-pyran-4-yl)pyridine, enabling production of high-purity material (>99%) suitable for sensitive applications. These developments respond to the pharmaceutical industry's stringent impurity control requirements.

In conclusion, Pyridine,4-(tetrahydro-2H-pyran-4-yl)- represents a versatile chemical building block with expanding applications across multiple scientific disciplines. Its combination of synthetic accessibility and structural features ensures continued relevance in modern chemical research and industrial applications.